Cas no 1025477-38-6 (Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II))

• Product Name: Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II)
• CAS No: 1025477-38-6
• MF: C₇₈H₁₀₆O₁₂P₂Ru
• MW: 1398.68658590317
• MDL: MFCD17018804
• CID: 3159984
• PubChem ID: 121234178
• Update Time: 2024-11-04

Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• Ru(OAc)2[(R)-dtbm-segphos]
• Diacetato{(R)-(-)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II) Ru(OAc)2[(R)-dtbm-segphos]
• Diacetato{(R)-(-)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II) Ru(OAc)2[(R)-dtbm-segphos(R)]
• Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II)
• [4-[5-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane;ruthenium(2+);diacetate
• 1025476-84-9
• Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II) Ru(OAc)2[(S)-dtbm-segphos]
• 1025477-38-6
• Diacetato{(S)-(+)-5,5''-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4''-bi-1,3-benzodioxole}ruthenium(II) Ru(OAc)2[(S)-dtbm-segphos?]
• MFCD17018804
• G82822

• MDL： MFCD17018804
• Inchi： 1S/C74H100O8P2.2C2H4O2.Ru/c1-67(2,3)47-33-43(34-48(61(47)75-25)68(4,5)6)83(44-35-49(69(7,8)9)62(76-26)50(36-44)70(10,11)12)57-31-29-55-65(81-41-79-55)59(57)60-58(32-30-56-66(60)82-42-80-56)84(45-37-51(71(13,14)15)63(77-27)52(38-45)72(16,17)18)46-39-53(73(19,20)21)64(78-28)54(40-46)74(22,23)24;2*1-2(3)4;/h29-40H,41-42H2,1-28H3;2*1H3,(H,3,4);/q;;;+2/p-2
• InChI Key： TZSINPYBMMRUEE-UHFFFAOYSA-L
• SMILES： [Ru+2].P(C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)OCO3)OCO2)(C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 1398.620293 g/mol
• Monoisotopic Mass: 1398.620293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 93
• Rotatable Bond Count: 19
• Complexity: 1780
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• Molecular Weight: 1398.7

Experimental Properties

• Sensitiveness: air sensitive